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Compound of Interest

Compound Name: 4-Methoxybutanoic acid

Cat. No.: B1359805

An In-depth Technical Guide to the Safe Handling of 4-Methoxybutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the safety data and handling precautions for
4-Methoxybutanoic acid (CAS No. 29006-02-8). Synthesizing technical data with practical,
field-proven insights, this document is intended to empower researchers to work safely and
effectively with this compound. The information herein is structured to explain not just the
necessary protocols, but the scientific rationale underpinning them, ensuring a self-validating
system of laboratory safety.

Chemical Identity and Physicochemical Properties

4-Methoxybutanoic acid is an organic compound featuring a carboxylic acid functional group
and a terminal methoxy group.[1] This bifunctional nature, possessing both acidic and ether
characteristics, dictates its reactivity and physical properties.[2] It is typically a colorless to light
yellow liquid at room temperature.[2][3]

A thorough understanding of its physical properties is the foundation of safe handling,
influencing everything from storage conditions to the appropriate response in the event of a
spill.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1359805?utm_src=pdf-interest
https://www.benchchem.com/product/b1359805?utm_src=pdf-body
https://www.benchchem.com/product/b1359805?utm_src=pdf-body
https://www.benchchem.com/product/b1359805?utm_src=pdf-body
https://cymitquimica.com/cas/29006-02-8/
https://www.vulcanchem.com/product/vc2480065
https://www.vulcanchem.com/product/vc2480065
https://www.tcichemicals.com/US/en/p/M3329
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical Properties of 4-Methoxybutanoic Acid

Property Value Source(s)
CAS Number 29006-02-8 [2][3][4]
Molecular Formula CsH1003 [1112][4]
Molecular Weight 118.13 g/mol [21[3114]
Appearance (-Jok-)rless to light yellow clear Be
liquid
Boiling Point 218.4 - 228 °C at 760 mmHg [2][3]
Flash Point 91.6 - 92 °C [2][3]
Density ~1.1 g/cm3 [2]
Specific Gravity 1.06 (20/20) [3]
Solubility Soluble in polar solvents like o

water and alcohols.

Refractive Index

~1.43

[3]

Vapor Pressure

0.0 £ 0.9 mmHg at 25°C

[2]

Hazard Identification and GHS Classification: A
Case for Precaution

A critical aspect of the safety assessment for 4-Methoxybutanoic acid is the conflicting

information regarding its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification provided by different suppliers. This discrepancy underscores the

necessity of a cautious and conservative approach to handling.

Table 2: Conflicting GHS Classifications for 4-Methoxybutanoic Acid
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Supplier Profile Pictograms Signal Word Hazard Statements

H227: Combustible
liquidH290: May be

corrosive to

Profile A Danger
metalsH314: Causes
severe skin burns and
eye damage
i ) H302: Harmful if
Profile B Warning

swallowed

Source(s):Profile A[3]; Profile B[4]
Expert Analysis of the Discrepancy:

The divergence in classification is significant. Profile A indicates a corrosive substance that can
cause irreversible damage to skin and eyes, while Profile B points to a less severe, though still
significant, hazard of acute oral toxicity. The reasons for such discrepancies can include
different data sources, varying purity levels of the tested material, or the use of predictive
(QSAR) models versus experimental data.

The Causality of Corrosivity: The potential for corrosivity (H314) is rooted in the carboxylic acid
functional group. Carboxylic acids can be irritating and corrosive, with the severity depending
on concentration, pKa, and contact duration. The H314 classification implies that the substance
can cause visible necrosis through the epidermis and into the dermis after an exposure of up to
4 hours.

Core Directive: In the face of conflicting safety information, researchers must adopt the more
stringent set of precautions. Therefore, all handling procedures should be based on the
assumption that 4-Methoxybutanoic acid is corrosive, combustible, and harmful if swallowed.
This conservative approach ensures the highest level of protection.

The Hierarchy of Controls: A Systematic Approach
to Exposure Prevention
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Effective risk management follows a "Hierarchy of Controls" to minimize potential exposure.
This systematic approach prioritizes engineering and administrative controls over sole reliance
on personal protective equipment (PPE).

Caption: Hierarchy of controls, from most to least effective.

Engineering Controls

The primary line of defense is to handle the material within a controlled environment.

o Chemical Fume Hood: All handling of 4-Methoxybutanoic acid that may generate vapors or
aerosols, including weighing, transferring, and preparing solutions, must be conducted in a
certified chemical fume hood. This contains vapors and protects the user from inhalation and
facial exposure.

o Ventilation: Ensure the laboratory has adequate general ventilation to prevent the
accumulation of vapors.

o Safety Equipment: An eyewash station and safety shower must be readily accessible and
tested regularly.

Administrative Controls

These are the work practices and procedures that reduce the risk of exposure.

o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
experimental work involving this chemical. The SOP should include specifics on quantities
used, required safety measures, and emergency procedures.

e Training: All personnel must be trained on the specific hazards (including the conflicting
classifications) and safe handling procedures for 4-Methoxybutanoic acid before
commencing any work.

» Hygiene Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with
soap and water after handling the chemical and before leaving the lab.

Personal Protective Equipment (PPE)
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PPE is the last line of defense and must be used in conjunction with engineering and
administrative controls.

o Eye and Face Protection: Chemical safety goggles conforming to OSHA 29 CFR 1910.133
or European Standard EN166 are mandatory. Given the H314 classification, a face shield
should also be worn when handling larger quantities or during procedures with a high splash
risk.

e Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves (e.g., nitrile or neoprene). Inspect
gloves for any signs of degradation or puncture before each use. Remove gloves using
the proper technique to avoid skin contamination and dispose of them as hazardous
waste.

o Lab Coat: A flame-resistant lab coat with long sleeves is required. Ensure it is fully
buttoned.

o Respiratory Protection: Under normal use in a chemical fume hood, respiratory protection is
not typically required. If engineering controls are not available or are insufficient, a NIOSH-
approved respirator with an appropriate organic vapor cartridge may be necessary.

Safe Handling, Storage, and Disposal Protocols
Protocol for Safe Handling and Use

» Preparation: Before starting work, confirm that the fume hood is operational and that the
safety shower and eyewash station are unobstructed.

e PPE Donning: Put on all required PPE as described in Section 3.3.

o Chemical Transfer: Dispense the chemical slowly and carefully to avoid splashing. Use a
secondary container to transport the primary container within the lab.

e Heating: The compound is a combustible liquid (Flash Point ~92°C).[2][3] Keep away from
open flames, sparks, and hot surfaces. Use controlled heating methods such as a heating
mantle or water bath.
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o End of Work: After use, ensure the container is tightly sealed. Decontaminate the work area
in the fume hood. Wash hands thoroughly.

Conditions for Safe Storage

o Container: Keep the container tightly closed and store in a corrosive-resistant container with
a resistant inner liner.[3]

e Location: Store in a cool, dry, and well-ventilated area designated for corrosive and
combustible liquids.[3]

e Incompatibilities: The molecule's carboxylic acid and ether groups make it susceptible to
reaction with certain classes of chemicals. Store separately from strong oxidizing agents,
strong bases, and reducing agents. The reaction with strong oxidizers can be highly
exothermic and potentially explosive.

o Temperature: While some suppliers recommend room temperature storage, others suggest
-20°C. For long-term stability and to minimize vapor pressure, storing in a cool, dark place
(<15°C) is advisable.[3]

Waste Disposal

Dispose of waste 4-Methoxybutanoic acid and contaminated materials (e.g., gloves,
absorbent pads) as hazardous chemical waste. Follow all local, state, and federal regulations.
Do not dispose of down the drain.

Emergency Procedures: A Self-Validating Response
Plan

A robust emergency plan is critical. All personnel must be familiar with these procedures.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.tcichemicals.com/US/en/p/M3329
https://www.tcichemicals.com/US/en/p/M3329
https://www.tcichemicals.com/US/en/p/M3329
https://www.benchchem.com/product/b1359805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Spill Response
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Personal Exposure Response
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:

Seek immediate
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:
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medical personnel
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Caption: Emergency response workflow for spills and personal exposure.
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First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of
water/shower for at least 15 minutes. Seek immediate medical attention.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.

[3]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or water
spray.[3]

Specific Hazards: The substance is a combustible liquid. Hazardous decomposition products
include carbon monoxide and carbon dioxide. Vapors may be heavier than air and can travel
to a source of ignition.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

Personal Precautions: Evacuate the area. Ensure adequate ventilation. Wear all appropriate
PPE, including respiratory protection if necessary.

Containment and Cleanup: Absorb spillage with a non-combustible, inert material (e.g., sand,
vermiculite). Collect the material and place it in a suitable, labeled container for hazardous
waste disposal. Do not let the chemical enter drains.

Toxicological and Ecological Information
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Toxicological Information: There is a lack of comprehensive, publicly available toxicological
data for 4-Methoxybutanoic acid. No specific LDso (median lethal dose) values have been
identified in the reviewed literature.[5][6] The GHS classifications "Harmful if swallowed" (H302)
and "Causes severe skin burns and eye damage" (H314) are the primary indicators of its acute
toxicity and corrosive potential, respectively. The absence of further data necessitates treating
this compound with a high degree of caution, assuming it may have unknown long-term health
effects.

Ecological Information: Detailed ecological impact studies are not readily available. As a
standard precaution, prevent the release of this chemical into the environment, including soil
and waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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